Cas no 928839-62-7 (5-Bromoquinoline-8-carboxylic acid)

5-Bromoquinoline-8-carboxylic acid structure

928839-62-7 structure

Product Name:5-Bromoquinoline-8-carboxylic acid

CAS No:928839-62-7

MF:C₁₀H₆BrNO₂

MW:252.064141750336

MDL:MFCD19689072

CID:1011981

PubChem ID:59292860

Update Time:2024-10-26

5-Bromoquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Bromoquinoline-8-carboxylic acid
- 8-Quinolinecarboxylic acid, 5-bromo-
- SMDUUZMMJKRMDS-UHFFFAOYSA-N
- 5-bromo-quinoline-8-carboxylic acid
- BC005088
- AB0027705
- W9570
- ST24029432
- Z1741980400
- 2,2-(2-(mesitylamino)-2-oxoethylazanediyl)diacetic acid
- 5-Bromo-8-quinolinecarboxylic acid (ACI)
- 5-Bromoquinoline-8-carboxylicacid
- SB71537
- Z1269239709
- DTXSID10731459
- SCHEMBL1126280
- AKOS016001750
- DB-368633
- SY107719
- MFCD19689072
- CS-W019095
- EN300-128209
- 928839-62-7
- DS-13129
- MDL： MFCD19689072
- Inchi： 1S/C10H6BrNO2/c11-8-4-3-7(10(13)14)9-6(8)2-1-5-12-9/h1-5H,(H,13,14)
- InChI Key： SMDUUZMMJKRMDS-UHFFFAOYSA-N
- SMILES： O=C(C1C2C(=CC=CN=2)C(Br)=CC=1)O

Computed Properties

Exact Mass: 250.95819g/mol
Monoisotopic Mass: 250.95819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.2
XLogP3: 2.4

5-Bromoquinoline-8-carboxylic acid Security Information

Hazard Statement： H302-H315-H319-H335
Storage Condition：Sealed in dry,2-8°C

5-Bromoquinoline-8-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM129768-5g	5-bromoquinoline-8-carboxylic acid	928839-62-7	98%	5g	$535	2021-08-05
Chemenu	CM129768-10g	5-bromoquinoline-8-carboxylic acid	928839-62-7	98%	10g	$930	2021-08-05
Alichem	A189007806-10g	5-Bromoquinoline-8-carboxylic acid	928839-62-7	98%	10g	$948.60	2023-08-31
Alichem	A189007806-25g	5-Bromoquinoline-8-carboxylic acid	928839-62-7	98%	25g	$1680.00	2023-08-31
Alichem	A189007806-100g	5-Bromoquinoline-8-carboxylic acid	928839-62-7	98%	100g	$3706.70	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PQ857-200mg	5-Bromoquinoline-8-carboxylic acid	928839-62-7	98%	200mg	456.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PQ857-50mg	5-Bromoquinoline-8-carboxylic acid	928839-62-7	98%	50mg	181.0CNY	2021-07-10
TRC	B928840-50mg	5-Bromoquinoline-8-carboxylic Acid	928839-62-7		50mg	$ 50.00	2022-06-06
TRC	B928840-100mg	5-Bromoquinoline-8-carboxylic Acid	928839-62-7		100mg	$ 70.00	2022-06-06
TRC	B928840-500mg	5-Bromoquinoline-8-carboxylic Acid	928839-62-7		500mg	$ 295.00	2022-06-06

5-Bromoquinoline-8-carboxylic acid Production Method

Production Method 1

1426144-99-1

928839-62-7

Reaction Conditions

1.1 Solvents: Water ; 5 °C; 48 h, 25 - 30 °C

Reference

: Method for preparing quinoline derivatives

, China, , ,

Production Method 2

88474-22-0

928839-62-7

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Cobalt diacetate , Copper oxide (CuO) , Tin tetrachloride Solvents: tert-Butanol ; reflux; 7.5 h, reflux

Reference

: Method for preparing 8-quinoline carboxylic acid and its derivatives

, China, , ,

Production Method 3

74316-55-5

928839-62-7

Reaction Conditions

1.1 Reagents: Chromium trioxide , Sulfuric acid Solvents: Water ; 2 h, 90 °C

Reference

: Allosteric inhibitors of hepatitis C virus NS5B polymerase thumb domain site II: Structure-based design and synthesis of new templates

Malancona, Savina; Donghi, Monica; Ferrara, Marco; Martin Hernando, Jose I.; Pompei, Marco; et al, Bioorganic & Medicinal Chemistry, 2010, 18(8), 2836-2848

Production Method 4

74316-55-5

928839-62-7

Reaction Conditions

1.1 Reagents: Chromium trioxide , Sulfuric acid Solvents: Water ; 2 h, 90 °C
1.2 Reagents: Water ; cooled

Reference

: Preparation of quinazolines as antivirals for treatment of hepatitis C viral (HCV) infection.

, World Intellectual Property Organization, , ,

Production Method 5

74316-55-5

928839-62-7

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 0 °C
1.2 Reagents: Chromium trioxide ; 70 °C; 1 h, 70 °C; 2.5 h, 80 °C; 80 °C → rt
1.3 Reagents: Water ; 0 °C

Reference